Cas no 2358775-81-0 (INDEX NAME NOT YET ASSIGNED)

INDEX NAME NOT YET ASSIGNED structure
INDEX NAME NOT YET ASSIGNED structure
Product Name:INDEX NAME NOT YET ASSIGNED
CAS No:2358775-81-0
MF:C25H31FN4O4S2
MW:534.66644692421
CID:6078043
PubChem ID:164864607
Update Time:2025-07-17

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

    • (2S,4R)-1-((R)-2-(1-Fluorocyclopropanecarboxamido)-3-mercapto-3-methylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide
    • (2S,4R)-1-[(2R)-2-[(1-fluorocyclopropyl)formamido]-3-methyl-3-sulfanylbutanoyl]-4-hydroxy-N-{[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}pyrrolidine-2-carboxamide
    • EN300-37430046
    • G76739
    • VH 101, THIOL
    • SCHEMBL26639573
    • (2S,4R)-1-((R)-2-(1-Fluorocyclopropane-1-carboxamido)-3-mercapto-3-methylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide
    • 2358775-81-0
    • (2S,4R)-1-[(2R)-2-[(1-fluorocyclopropanecarbonyl)amino]-3-methyl-3-sulfanylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide
    • INDEX NAME NOT YET ASSIGNED
    • Inchi: 1S/C25H31FN4O4S2/c1-14-19(36-13-28-14)16-6-4-15(5-7-16)11-27-21(32)18-10-17(31)12-30(18)22(33)20(24(2,3)35)29-23(34)25(26)8-9-25/h4-7,13,17-18,20,31,35H,8-12H2,1-3H3,(H,27,32)(H,29,34)/t17-,18+,20-/m1/s1
    • InChI Key: RCVHBJGYHDKFGZ-WSTZPKSXSA-N
    • SMILES: C(N1C[C@H](O)C[C@H]1C(=O)NCC1C=CC(C2SC=NC=2C)=CC=1)(=O)[C@H](C(S)(C)C)NC(C1(CC1)F)=O

Computed Properties

  • Exact Mass: 534.17707599g/mol
  • Monoisotopic Mass: 534.17707599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 8
  • Complexity: 850
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Boiling Point: 823.6±65.0 °C(Predicted)
  • pka: 10.20±0.10(Predicted)

INDEX NAME NOT YET ASSIGNED Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37430046-1.0g
(2S,4R)-1-[(2R)-2-[(1-fluorocyclopropyl)formamido]-3-methyl-3-sulfanylbutanoyl]-4-hydroxy-N-{[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}pyrrolidine-2-carboxamide
2358775-81-0 95.0%
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MedChemExpress
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MedChemExpress
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2358775-81-0 98.47%
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MedChemExpress
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VH 101, thiol
2358775-81-0 98.47%
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¥8960 2024-05-22

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2358775-81-0 and Product Name: INDEX NAME NOT YET ASSIGNED

Compound with the CAS number 2358775-81-0, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in the field of chemical and biomedical research. This compound has garnered attention due to its unique structural properties and potential applications in various therapeutic and diagnostic domains. The exploration of such molecules is pivotal in advancing our understanding of molecular interactions and their implications in drug discovery and development.

The structural elucidation of 2358775-81-0 has been a subject of intense study, with researchers focusing on its molecular framework and how it interacts with biological targets. Recent advancements in spectroscopic techniques and computational methods have enabled a more precise characterization of this compound, revealing insights into its chemical behavior and potential biological activity. These findings are crucial for designing novel therapeutic agents that can modulate specific biological pathways.

In the realm of pharmaceutical research, the compound 2358775-81-0 has been investigated for its potential role in modulating inflammatory responses. Studies have indicated that this molecule may interact with key signaling pathways involved in inflammation, offering a promising lead for the development of anti-inflammatory drugs. The ability to selectively target these pathways without eliciting significant side effects is a major challenge in drug development, and compounds like INDEX NAME NOT YET ASSIGNED provide a valuable starting point for addressing this challenge.

Furthermore, the compound has shown promise in preclinical studies as a potential candidate for treating neurological disorders. The intricate interactions between 2358775-81-0 and neuronal receptors have been explored, suggesting that it may have neuroprotective properties. This is particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, where identifying new therapeutic targets is essential.

The synthesis and optimization of 2358775-81-0 have been areas of active research, with chemists employing cutting-edge synthetic methodologies to improve its yield and purity. Techniques such as flow chemistry and catalytic processes have been utilized to enhance the efficiency of its production, making it more feasible for large-scale applications. These advancements not only facilitate further research but also pave the way for industrial-scale manufacturing.

From a computational chemistry perspective, the molecular dynamics simulations of 2358775-81-0 have provided valuable insights into its behavior in different environments. These simulations help in understanding how the compound interacts with biological macromolecules, such as proteins and nucleic acids, which is crucial for designing molecules with specific binding affinities. The integration of machine learning algorithms has further enhanced these simulations, allowing for more accurate predictions of molecular interactions.

The pharmacokinetic properties of INDEX NAME NOT YET ASSIGNED are another critical aspect being studied. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Advanced analytical techniques, including mass spectrometry and high-performance liquid chromatography (HPLC), have been employed to characterize these properties in detail.

In conclusion, compound with CAS no. 2358775-81-0 holds immense potential in various fields of biomedical research. Its unique structural features and interactions with biological targets make it a valuable candidate for drug development. Ongoing research efforts are focused on optimizing its synthesis, understanding its pharmacological effects, and exploring its therapeutic applications. As our knowledge base expands, compounds like INDEX NAME NOT YET ASSIGNED are expected to play a pivotal role in addressing some of the most pressing challenges in medicine.

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